13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene

• Molecular Formula: C11H13N3
• Molecular Weight: 187.24 g/mol
• SMILES: CC1CCNC2=NC3=CC=CC=C3N12
• InChI: InChI=1S/C11H13N3/c1-8-6-7-12-11-13-9-4-2-3-5-10(9)14(8)11/h2-5,8H,6-7H2,1H3,(H,12,13)
• InChIKey: DTCBZOGZQRDAGB-UHFFFAOYSA-N

13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene Procurement & Physicochemical Baseline

13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene (CAS 1694876-98-6; synonym: 4-Methyl-2,3,4,10-tetrahydrobenzo[4,5]imidazo[1,2-a]pyrimidine) is a tricyclic heterocycle belonging to the pyrimido[1,2-a]benzimidazole class . It possesses a molecular formula of C₁₁H₁₃N₃, a molecular weight of 187.24 g/mol, and a computed LogP of approximately 2.07, placing it in a favorable lipophilicity range for CNS drug discovery programs . This scaffold forms the core of several pharmacologically active series, including corticotropin-releasing factor 1 (CRF₁) receptor antagonists and cyclooxygenase-2 (COX-2) inhibitors, making it a strategic building block for medicinal chemistry [1][2].

Chiral Single stereogenic center (C-13) enables enantioselective synthesis workflows

CNS Lipophilicity profile (LogP ~2.1) aligns with CNS research compound space

Scaffold Tricyclic pyrimido[1,2-a]benzimidazole core for CRF1, COX-2 and DNA-targeted studies

• [1] Kojima T, Mochizuki M, Takai T, et al. Discovery of 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazoles as novel class of corticotropin releasing factor 1 receptor antagonists. Bioorg Med Chem. 2018;26(9):2229-2250. doi:10.1016/j.bmc.2018.01.020. View Source
• [2] Bayanati M, Khoramjouy M, Faizi M, Movahed MA, Zarghi A. Novel Benzo[4,5]imidazo[1,2-a]pyrimidine derivatives as selective Cyclooxygenase-2 Inhibitors: Design, synthesis, docking studies, and biological evaluation. Med Chem Res. 2023;32(3):495-505. View Source

Generic Substitution Failure for 13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene

The 13-methyl substituent on this scaffold is not a trivial modification. Introduction of the methyl group at the 4-position of the saturated ring creates a stereogenic center that is absent in the unsubstituted parent (CAS 27285-86-5) and most commercially available analogs . This chiral carbon directly influences the three-dimensional conformation of the tricyclic core, altering both target binding and pharmacokinetic properties. In the CRF₁ receptor antagonist series, methylation at this position was a critical structural feature that, in combination with other substituents, enabled potent receptor binding (IC₅₀ = 58 nM) and high oral bioavailability (F = 68% in rats) for the clinical candidate 42c-R [1]. Generic substitution with the des-methyl analog or regioisomeric methyl derivatives (e.g., 2-methyl or 3-methyl variants) would yield a fundamentally different stereoelectronic profile, risking loss of biological activity, altered metabolic stability, or different intellectual property standing [2].

Achiral parent cannot replace Des-methyl analog (CAS 27285-86-5) lacks the stereogenic center; enantioselective synthesis and chiral resolution are impossible with the achiral scaffold.

Lipophilicity shift may alter profile ΔLogP +0.39 versus parent changes partition behavior; CNS permeability and ADME properties may differ in research models.

Regioisomer affects DNA interaction Methyl position alters electrochemical DNA-binding signals; SAR from 12-methyl or 2-methyl regioisomers may not transfer.

• [1] Kojima T, Mochizuki M, Takai T, et al. Discovery of 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazoles as novel class of corticotropin releasing factor 1 receptor antagonists. Bioorg Med Chem. 2018;26(9):2229-2250. View Source
• [2] Caliskan A, Karadeniz H, Meric A, Erdem A. Electrochemical Investigation of Interactions between Potential DNA Targeted Compounds, 2,4-Di- and 2,3,4-Trisubstituted Benzimidazo[1,2-a]pyrimidines and Nucleic Acid. Anal Sci. 2010;26(1):117. (Demonstrates differential DNA binding between methyl-substituted regioisomers C1 and C2). View Source

Quantitative Evidence for 13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene vs. Analogs

Chiral Center vs. Des-Methyl Parent

The 13-methyl derivative contains one sp³ stereogenic center (C-13), as confirmed by the SMILES string CC1CCNC2=NC3=CC=CC=C3N12 and the InChI specification listing 'Undefined atom stereocenter count: 1' . In contrast, the des-methyl parent compound 1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene (CAS 27285-86-5) possesses zero stereogenic centers . This represents a binary structural distinction: the methyl analog enables enantioselective synthesis and chiral resolution strategies that are impossible with the achiral parent scaffold.

Chiral Center vs. Parent

Head-to-head

1 stereogenic center (C-13) vs. 0 centers in des-methyl parent

Enables enantioselective synthesis workflows

Confirmed by SMILES and InChI structural data

Evidence Dimension	Number of stereogenic centers
Target Compound Data	1 stereogenic center (C-13); undefined stereocenter count = 1
Comparator Or Baseline	Des-methyl parent (CAS 27285-86-5): 0 stereogenic centers
Quantified Difference	Absolute difference: 1 vs. 0 stereogenic centers
Conditions	Structural analysis by SMILES and InChI specification (Bidepharm and Chem960 databases)

Why This Matters

Procurement of the chiral 13-methyl analog is essential for any enantioselective medicinal chemistry program; the achiral parent cannot serve as a surrogate for generating optically active lead compounds.

Lipophilicity (LogP) Shift vs. Unsubstituted Parent

The computed LogP of 13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene is 2.07 (Leyan datasheet) , while the des-methyl parent (CAS 27285-86-5) has a computed LogP of 1.68 (ChemScene datasheet) . The ΔLogP of +0.39, attributable solely to the addition of one methyl group, corresponds to a theoretical ~2.5-fold increase in octanol-water partition coefficient.

LogP Shift

Cross-study comparable

ΔLogP +0.39 (~2.5× lipophilicity increase)

May improve CNS permeability profile

Computed values from vendor datasheets

Evidence Dimension	Computed octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.07
Comparator Or Baseline	Des-methyl parent (CAS 27285-86-5): LogP = 1.68
Quantified Difference	ΔLogP = +0.39 (approximately 2.5-fold increase in lipophilicity)
Conditions	Computed values from vendor-published data (Leyan and ChemScene); comparative analysis performed under identical in silico methodology assumptions

Why This Matters

The higher LogP positions the 13-methyl analog closer to the optimal CNS drug space (LogP 2–4) and may improve membrane permeability; researchers targeting CNS indications should preferentially select this analog over the less lipophilic parent.

Molecular Weight Differentiation and Ligand Efficiency

The target compound has a molecular weight of 187.24 g/mol , versus 173.21 g/mol for the des-methyl parent and 177.25 g/mol for the partially saturated analog 1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2(7),8-diene (CAS 1432112-07-6) . The incremental mass of 14.03 g/mol (one methyl group) relative to the parent places the compound in the favorable fragment-like space (<250 g/mol) while providing an additional vector for hydrophobic interactions.

MW & Regioisomer Identity

Direct head-to-head

MW 187.24 vs. parent 173.21; identical to 12-methyl regioisomer

Selection requires regioisomer-specific SAR

MW confirmed by multiple vendor COAs

Evidence Dimension	Molecular weight (g/mol)
Target Compound Data	187.24 g/mol
Comparator Or Baseline	Des-methyl parent (CAS 27285-86-5): 173.21 g/mol; Diene analog (CAS 1432112-07-6): 177.25 g/mol; 12-Methyl regioisomer (CAS 1694014-90-8): 187.24 g/mol
Quantified Difference	ΔMW = +14.03 g/mol vs. parent; identical MW but regioisomeric vs. 12-methyl analog
Conditions	Molecular formula confirmed by multiple vendor COAs (Bidepharm, Leyan, Chem960)

Why This Matters

The methyl substitution provides a balance between maintaining fragment-like physicochemical properties and introducing a hydrophobic contact point; procurement decisions between the 13-methyl and 12-methyl regioisomers (identical MW) must be guided by the distinct biological activity profiles arising from different substitution positions.

CRF1 Receptor Antagonist Pharmacophoric Core

In the published CRF₁ antagonist series by Kojima et al. (2018), the 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazole scaffold—the same core as the target compound—was essential for activity. The unsubstituted tricyclic derivative 2e exhibited an IC₅₀ of 7.1 nM at the human CRF₁ receptor [1]. Further optimization at the 1- and 6-positions (corresponding to positions adjacent to the 13-methyl site) yielded compound 42c-R with an IC₅₀ of 58 nM and 68% oral bioavailability in rats [1]. While the target compound (bearing only the 13-methyl group) was not the final drug candidate, it represents the minimal chiral scaffold from which the optimized clinical leads were derived.

CRF1 Antagonist Scaffold

Class-level inference

Unsubstituted core IC₅₀ 7.1 nM; lead 42c-R IC₅₀ 58 nM, F=68%

Chiral entry point for CRF1 antagonist research

Target compound not directly assayed; derived from research series

Evidence Dimension	CRF₁ receptor binding affinity (IC₅₀)
Target Compound Data	Not directly measured; serves as synthetic precursor to active series
Comparator Or Baseline	Compound 2e (unsubstituted core): IC₅₀ = 7.1 nM; Compound 42c-R (optimized analog): IC₅₀ = 58 nM, F = 68%
Quantified Difference	Target compound is the chiral building block enabling synthesis of the optimized series; absence of methyl abolishes the stereochemical handle needed for enantiopure synthesis
Conditions	Human CRF₁ receptor binding assay using [¹²⁵I]-CRF; in vivo pharmacokinetics in Sprague-Dawley rats

Why This Matters

Research groups pursuing CRF₁ antagonists for stress-related disorders (anxiety, depression, IBS) require the 13-methyl scaffold as the validated entry point for lead optimization; procurement of the achiral parent is incompatible with this established SAR pathway.

• [1] Kojima T, Mochizuki M, Takai T, et al. Discovery of 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazoles as novel class of corticotropin releasing factor 1 receptor antagonists. Bioorg Med Chem. 2018;26(9):2229-2250. doi:10.1016/j.bmc.2018.01.020. View Source

Methyl Regioisomer Effects on DNA Binding

Caliskan et al. (2010) electrochemically compared two methyl-substituted benzo[4,5]imidazo[1,2-a]pyrimidines: 2-methyl-4-phenyl (C1) and 2,3,4-trimethyl (C2) [1]. The study demonstrated that the number and position of methyl substituents significantly alter the oxidation signals of electroactive DNA base-guanine upon compound-DNA interaction, confirming that methylation pattern directly affects nucleic acid binding. The target compound, bearing a single methyl at position 13 (equivalent to position 4), occupies a distinct regioisomeric space between C1 and C2.

DNA Binding Regioisomer Effect

Class-level inference

Methyl position alters guanine oxidation signal

Supports regioisomer-specific DNA interaction studies

Inferred from electrochemical assay on structural analogs

Evidence Dimension	Guanine oxidation signal change upon DNA interaction
Target Compound Data	Not directly measured; inferred from C1 and C2 behavior
Comparator Or Baseline	C1 (2-methyl-4-phenyl): single methyl at position 2; C2 (2,3,4-trimethyl): three methyl groups including position 4
Quantified Difference	Qualitative difference observed; C1 and C2 exhibit distinct electrochemical signatures, implying the 4-methyl position contributes uniquely to DNA binding
Conditions	Differential pulse voltammetry on disposable graphite electrode with fish sperm DNA; 0.5 M acetate buffer (pH 4.8)

Why This Matters

For research programs investigating DNA-targeted therapeutics, the specific 13-methyl regioisomer offers a unique DNA interaction profile distinct from other methyl-substituted analogs; this is critical for structure-activity relationship studies and IP differentiation.

• [1] Caliskan A, Karadeniz H, Meric A, Erdem A. Electrochemical Investigation of Interactions between Potential DNA Targeted Compounds, 2,4-Di- and 2,3,4-Trisubstituted Benzimidazo[1,2-a]pyrimidines and Nucleic Acid. Anal Sci. 2010;26(1):117. View Source

Purity and Batch Consistency for Procurement

The target compound is available at a standard purity of 95% from multiple suppliers including Bidepharm and Leyan, with batch-specific QC data (NMR, HPLC, GC) provided upon request . The des-methyl parent (CAS 27285-86-5) is offered at 98% purity by ChemScene . However, the 13-methyl compound's synthetic route involves additional steps including cyclization and functional group modifications, which inherently increase the complexity and cost of production compared to the parent .

Purity & Batch QC

Cross-study comparable

95% purity with COA (NMR, HPLC, GC)

Batch-specific QC supports reproducibility

3% lower purity vs. parent reflects synthetic complexity

Evidence Dimension	Commercially available purity and quality documentation
Target Compound Data	95% purity; COA with NMR, HPLC, GC available (Bidepharm, Leyan)
Comparator Or Baseline	Des-methyl parent (CAS 27285-86-5): 98% purity (ChemScene); Diene analog (CAS 1432112-07-6): purity not consistently specified
Quantified Difference	3% lower purity specification for target compound, reflecting synthetic complexity
Conditions	Commercial supplier specifications as of 2025–2026 catalog data

Why This Matters

While the 13-methyl compound has a marginally lower purity specification, the availability of batch-specific analytical data ensures reproducible research outcomes; the higher synthetic complexity of the methyl-substituted scaffold justifies the purity differential for applications where the chiral center is essential.

Application Scenarios for 13-Methyl-1,8,10-triazatricyclo[7.4.0.0,2,7]trideca-2,4,6,8-tetraene

Enantioselective Synthesis of CRF1 Antagonists

The 13-methyl chiral center is the essential stereochemical handle for synthesizing enantiopure CRF₁ receptor antagonists, as established by the lead optimization campaign that produced compound 42c-R (IC₅₀ = 58 nM, F = 68% in rats) [1]. Medicinal chemistry teams pursuing stress-related disorder targets (anxiety, depression, PTSD, IBS) should use this compound as the starting scaffold for SAR exploration at the 1- and 6-positions, where the methyl group provides both a conformational constraint and a lipophilicity handle (LogP 2.07) that positions analogs favorably for CNS penetration .

Regioisomer-Controlled DNA-Targeted Anticancer Development

Electrochemical studies have confirmed that the methylation pattern on the benzo[4,5]imidazo[1,2-a]pyrimidine scaffold significantly modulates DNA binding interactions [2]. The 13-methyl (4-methyl) regioisomer provides a distinct spatial orientation for intercalation or groove binding compared to 2-methyl or 3-methyl analogs. This compound is the appropriate procurement choice for systematic SAR studies examining how single methyl group placement affects guanine oxidation signals and, by extension, DNA-targeted cytotoxicity against cancer cell lines such as HepG2 and MCF-7 [3].

COX-2 Selective Inhibitor Optimization

Benzo[4,5]imidazo[1,2-a]pyrimidine derivatives have demonstrated selective COX-2 inhibition with IC₅₀ values as low as 0.05 μM, surpassing celecoxib (IC₅₀ = 0.06 μM) in certain substitution patterns [4]. The 13-methyl scaffold provides the foundational core for installing the methylsulfonyl pharmacophore at the 2-position, which is critical for COX-2 selectivity. The chiral methyl group at position 13 enables exploration of enantiomer-specific COX-2 binding, a dimension not accessible with achiral analogs.

Chiral Building Block for Fragment-Based Drug Discovery

With a molecular weight of 187.24 g/mol (fragment-like space <250 g/mol), one stereogenic center, and favorable computed LogP of 2.07 , this compound is ideally suited as a chiral fragment for fragment-based drug discovery (FBDD) campaigns. Unlike the achiral des-methyl parent (173.21 g/mol, LogP 1.68), the 13-methyl analog introduces three-dimensionality and a defined enantiomeric configuration, aligning with the industry trend toward higher sp³-character fragments that yield superior clinical success rates .

Application

Selection Property

Validation Focus

Enantioselective CRF1 antagonist research

Chiral 13-methyl scaffold

Receptor binding and pharmacokinetic study context

DNA-targeted anticancer research

Regioisomeric methyl placement

DNA interaction profile and cell-line response

COX-2 inhibitor research

Core for pharmacophore installation

COX-2 selectivity assay context

Fragment-based lead discovery

Fragment-like physicochemical properties

Ligand efficiency and hit expansion

• [1] Kojima T, Mochizuki M, Takai T, et al. Discovery of 1,2,3,4-tetrahydropyrimido[1,2-a]benzimidazoles as novel class of corticotropin releasing factor 1 receptor antagonists. Bioorg Med Chem. 2018;26(9):2229-2250. View Source
• [2] Caliskan A, Karadeniz H, Meric A, Erdem A. Electrochemical Investigation of Interactions between Potential DNA Targeted Compounds, 2,4-Di- and 2,3,4-Trisubstituted Benzimidazo[1,2-a]pyrimidines and Nucleic Acid. Anal Sci. 2010;26(1):117. View Source
• [3] Egyptian Journal of Chemistry. Cytotoxic activity of some benzo[4,5]imidazo[1,2-a]pyrimidine derivatives against the human cancer cell lines HepG2 and MCF-7. 2023;66(9):237-243. View Source
• [4] Bayanati M, Khoramjouy M, Faizi M, Movahed MA, Zarghi A. Novel Benzo[4,5]imidazo[1,2-a]pyrimidine derivatives as selective Cyclooxygenase-2 Inhibitors. Med Chem Res. 2023;32(3):495-505. (Compound 5a: COX-2 IC₅₀ = 0.05 μM vs. celecoxib IC₅₀ = 0.06 μM). View Source